[(4-Amino-3,5-dicyanothiophen-2-ylthio)methyl] methyl cyanocarbonimidodithioate

• IUPAC Name: [(4-amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide
• InChI: InChI=1S/C10H7N5S4/c1-16-10(15-4-13)18-5-17-9-6(2-11)8(14)7(3-12)19-9/h5,14H2,1H3
• InChI Key: PWXMGRPJOJEQOY-UHFFFAOYSA-N
• Canonical SMILES: CSC(=NC#N)SCSC1=C(C(=C(S1)C#N)N)C#N
• Molecular Formula: C10H7N5S4
• Molecular Weight: 325.5 g/mol
• CAS No.: 845879-06-3

Description

[(4-Amino-3,5-dicyanothiophen-2-ylthio)methyl] methyl cyanocarbonimidodithioate (referred to here as Compound A) is a sulfur-rich organic molecule featuring a thiophene core substituted with amino (-NH₂) and cyano (-CN) groups at the 3,4,5-positions, coupled with a cyanocarbonimidodithioate (-SC(=NCN)SCH₃) side chain. This structure combines electron-withdrawing (cyano) and electron-donating (amino) groups, which may confer unique reactivity and intermolecular interaction properties.

Preparation Methods

The synthesis of [(4-Amino-3,5-dicyanothiophen-2-ylthio)methyl] methyl cyanocarbonimidodithioate involves multiple steps, starting from readily available precursors. The synthetic route typically includes:

Formation of the thiophene ring: This can be achieved through a cyclization reaction involving sulfur-containing reagents and nitriles.

Introduction of amino and cyano groups: These functional groups can be introduced via nucleophilic substitution reactions.

Attachment of sulfanylmethyl groups: This step involves the use of thiol reagents under specific reaction conditions to ensure the correct placement of the sulfanylmethyl groups.

Industrial production methods for this compound would likely involve optimization of these synthetic steps to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

[(4-Amino-3,5-dicyanothiophen-2-ylthio)methyl] methyl cyanocarbonimidodithioate can undergo various types of chemical reactions, including:

Oxidation: The sulfanylmethyl groups can be oxidized to sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The cyano groups can be reduced to primary amines using reducing agents like lithium aluminum hydride.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure may allow it to interact with biological molecules, making it a candidate for drug discovery and development.

Industry: It can be used in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of [(4-Amino-3,5-dicyanothiophen-2-ylthio)methyl] methyl cyanocarbonimidodithioate depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

Compound A is distinguished by its thiophene core , which contrasts with analogs featuring benzene, pyridyl, or aliphatic chains:

• Diethyl 4-aminophenylsulfonylcarbonimidodithioate (Compound B): Contains a benzene ring with a sulfonylcarbonimidodithioate group. The sulfonyl moiety enhances polarity and hydrogen-bonding capacity compared to Compound A’s thiophene-based system .
• Methyl N’-cyano-N-(pyridyl)carbamimidothioates (Compound C): Pyridyl substituents introduce basic nitrogen atoms, enabling coordination with metals or protonation at physiological pH, unlike Compound A’s non-basic thiophene .
• [5,5-Dichloro-2-methylpenta-2,4-dienyl] methyl cyanocarbonimidodithioate (Compound D): An aliphatic chain with dichloro and methyl groups creates steric bulk and lipophilicity, contrasting with Compound A’s planar, aromatic thiophene .

Functional Group Influence

• Amino and Cyano Groups: Compound A’s 4-amino and 3,5-dicyano substituents enable strong hydrogen bonding (via -NH₂) and dipole interactions (via -CN), enhancing solubility in polar solvents compared to Compound D’s halogenated aliphatic chain .
• Cyanocarbonimidodithioate Side Chain: Shared across all analogs, this group contributes to electrophilic reactivity (e.g., nucleophilic substitution). However, Compound A’s thiophene-thioether linkage may stabilize resonance effects differently than Compound B’s sulfonyl group or Compound C’s pyridyl-amine linkage .

Physicochemical Properties (Theoretical Analysis)

Property	Compound A	Compound B	Compound C	Compound D
Core Structure	Thiophene	Benzene	Pyridine	Aliphatic diene
Key Substituents	-NH₂, -CN, -SC(=NCN)SCH₃	-SO₂C(=S)N(Et)₂	-SC(=NCN)N(pyridyl)	-Cl, -CH₃
Hydrogen Bonding	High (NH₂ donor)	Moderate (SO₂ acceptor)	Moderate (pyridyl N acceptor)	Low
Polarity	High (due to -CN/-NH₂)	Moderate (sulfonyl group)	Moderate (pyridyl N)	Low (aliphatic/Cl)
Predicted Solubility	Polar solvents (DMF, DMSO)	Polar aprotic solvents	Polar protic solvents	Non-polar solvents (hexane)